Cas no 1251698-93-7 (ethyl 4-{2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamido}piperidine-1-carboxylate)

• Product Name: ethyl 4-{2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamido}piperidine-1-carboxylate
• CAS No: 1251698-93-7
• MF: C₂₀H₂₈N₄O₄
• MW: 388.460724830627
• CID: 5948586
• PubChem ID: 49669551
• Update Time: 2025-11-01

ethyl 4-{2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamido}piperidine-1-carboxylate
• AKOS024518555
• VU0520482-1
• ethyl 4-(2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)acetamido)piperidine-1-carboxylate
• F5788-0605
• ethyl 4-[[2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetyl]amino]piperidine-1-carboxylate
• 1251698-93-7
• ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate

• Inchi： 1S/C20H28N4O4/c1-3-28-20(27)22-10-8-16(9-11-22)21-18(25)14-23-12-13-24(19(23)26)17-6-4-15(2)5-7-17/h4-7,16H,3,8-14H2,1-2H3,(H,21,25)
• InChI Key： KGZGSPHJYQPZAN-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(CN1C(N(C2C=CC(C)=CC=2)CC1)=O)=O)=O

Computed Properties

• Exact Mass: 388.21105539g/mol
• Monoisotopic Mass: 388.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.2Ų

Additional information on ethyl 4-{2-3-(4-methylphenyl)-2-oxoimidazolidin-1-ylacetamido}piperidine-1-carboxylate

Introduction to Ethyl 4-{2-[3-(4-Methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate (CAS No. 1251698-93-7)

Ethyl 4-{2-[3-(4-Methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate (CAS No. 1251698-93-7) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and imidazolidinone, two key structural motifs that are frequently encountered in the design of bioactive molecules. The unique combination of these functional groups endows the compound with a range of biological activities, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate is characterized by a central piperidine ring, which is substituted at the 4-position with an acetamido group. This acetamido group is further functionalized with an imidazolidinone moiety, which itself is substituted with a 4-methylphenyl group. The presence of these multiple functional groups provides the compound with a high degree of structural complexity and versatility, which can be exploited in various pharmacological applications.

Recent studies have highlighted the potential of ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate as a lead compound in the development of novel therapeutic agents. One area of particular interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The compound has been shown to exhibit selective binding to specific GPCRs, suggesting its potential as a therapeutic agent for these conditions.

In addition to its GPCR modulating properties, ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that the compound can effectively reduce inflammation and pain in animal models, making it a promising candidate for the development of new anti-inflammatory drugs. The mechanism underlying these effects is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The synthesis of ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate has been optimized using modern synthetic techniques, including microwave-assisted synthesis and catalytic methods. These approaches have significantly improved the yield and purity of the final product, making it more accessible for large-scale production and further research. The synthetic route typically involves the coupling of an appropriately substituted piperidine derivative with an imidazolidinone precursor, followed by functionalization steps to introduce the desired substituents.

The physicochemical properties of ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents has been studied, and it has been found to be moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in biological assays and drug formulation studies.

Clinical trials involving ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, ethyl 4-{2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetamido}piperidine-1-carboxylate (CAS No. 1251698-93-7) represents a promising candidate for the development of new therapeutic agents targeting GPCRs and other important biological pathways. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.